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Compound of Interest

Compound Name: Trichloromethanesulfonyl chloride

Cat. No.: B166823

An In-depth Technical Guide to Trichloromethanesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2547-61-7[1][2][3][4][5]

Overview

Trichloromethanesulfonyl chloride, also known as trichloromesyl chloride, is a versatile and
highly reactive chemical reagent with the chemical formula CClsO2S.[1][2] It is widely utilized in
organic synthesis, serving as an effective agent for introducing the trichloromethanesulfonyl
group and as an efficient free-radical chlorinating agent.[1][3] Its utility is particularly
pronounced in the development of pharmaceuticals, agrochemicals, and specialty chemicals,
where it facilitates the formation of sulfonamides and sulfonyl chlorides, which are crucial
intermediates in the synthesis of various biologically active compounds and dyes.[1] This guide
provides a comprehensive overview of its properties, synthesis, key applications, and safety
protocols, tailored for professionals in chemical research and development.

Chemical and Physical Properties

Trichloromethanesulfonyl chloride is a white to off-white crystalline solid.[1][2] Its key
physical and chemical properties are summarized below.
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Property Value Source(s)

CAS Number 2547-61-7 [11[2][3][41[5]

Molecular Formula CCla02S [1112][3]1[4][6]

Molecular Weight 217.89 g/mol [31[4]

Appearance White to almost white (2]
powder/crystal

Melting Point 137-143 °C [1][3]

Boiling Point 170 °C [315]

Density ~1.800 g/cm3 [1]

EINECS Number 219-830-1 [2]

PubChem CID 75684 [1][2][6]

InChi Key ZCPSWAFANXCCOT- 216]

UHFFFAOYSA-N

Canonical SMILES

C(S(=0)(=0)CI)(CI)(CICl

[2](6]

Solubility

Soluble in toluene

[3]

Synthesis

Trichloromethanesulfonyl chloride is typically prepared through the oxidation of

trichloromethanesulfenyl chloride (perchloromethyl mercaptan, CCIsSCI).[7][8] Various oxidizing

agents can be employed for this conversion, including nitric acid, calcium hypochlorite, and

hydrogen peroxide.[7][8] The reaction using hydrogen peroxide or peracetic acid is often

preferred as it can produce the final product in good yield and quality.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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